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N-[(3R)-1-azabicyclo[2.2.2]octan-3-yl]-4-chlorobenzamide;hydrochloride N-[(3R)-1-azabicyclo[2.2.2]octan-3-yl]-4-chlorobenzamide;hydrochloride PNU-282987 is a potent alpha7 nicotinic acetylcholine receptor (nAChR) agonist. PNU-282987 is also a functional antagonist of the 5-HT3 receptor. PNU-282987 can be used for the research of central and peripheral nervous systems.
Brand Name: Vulcanchem
CAS No.: 123464-89-1
VCID: VC0539948
InChI: InChI=1S/C14H17ClN2O.ClH/c15-12-3-1-11(2-4-12)14(18)16-13-9-17-7-5-10(13)6-8-17;/h1-4,10,13H,5-9H2,(H,16,18);1H/t13-;/m0./s1
SMILES: C1CN2CCC1C(C2)NC(=O)C3=CC=C(C=C3)Cl.Cl
Molecular Formula: C14H18Cl2N2O
Molecular Weight: 301.2 g/mol

N-[(3R)-1-azabicyclo[2.2.2]octan-3-yl]-4-chlorobenzamide;hydrochloride

CAS No.: 123464-89-1

Cat. No.: VC0539948

Molecular Formula: C14H18Cl2N2O

Molecular Weight: 301.2 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

N-[(3R)-1-azabicyclo[2.2.2]octan-3-yl]-4-chlorobenzamide;hydrochloride - 123464-89-1

Specification

Description PNU-282987 is a potent alpha7 nicotinic acetylcholine receptor (nAChR) agonist. PNU-282987 is also a functional antagonist of the 5-HT3 receptor. PNU-282987 can be used for the research of central and peripheral nervous systems.
CAS No. 123464-89-1
Molecular Formula C14H18Cl2N2O
Molecular Weight 301.2 g/mol
IUPAC Name N-[(3R)-1-azabicyclo[2.2.2]octan-3-yl]-4-chlorobenzamide;hydrochloride
Standard InChI InChI=1S/C14H17ClN2O.ClH/c15-12-3-1-11(2-4-12)14(18)16-13-9-17-7-5-10(13)6-8-17;/h1-4,10,13H,5-9H2,(H,16,18);1H/t13-;/m0./s1
Standard InChI Key HSEQUIRZHDYOIX-ZOWNYOTGSA-N
Isomeric SMILES C1CN2CCC1[C@H](C2)NC(=O)C3=CC=C(C=C3)Cl.Cl
SMILES C1CN2CCC1C(C2)NC(=O)C3=CC=C(C=C3)Cl.Cl
Canonical SMILES C1CN2CCC1C(C2)NC(=O)C3=CC=C(C=C3)Cl.Cl
Appearance Solid powder

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